2-{[2-(4-methyl-1-piperidinyl)-2-oxoethyl]thio}-1,3-benzothiazole

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C15H18N2OS2/c1-11-6-8-17(9-7-11)14(18)10-19-15-16-12-4-2-3-5-13(12)20-15/h2-5,11H,6-10H2,1H3
• InChI Key: HLGPUFKDFOYUIF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NC3=CC=CC=C3S2
• Molecular Formula: C15H18N2OS2
• Molecular Weight: 306.5 g/mol

Description

2-{[2-(4-methyl-1-piperidinyl)-2-oxoethyl]thio}-1,3-benzothiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MBT-1 and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 2-{[2-(4-methyl-1-piperidinyl)-2-oxoethyl]thio}-1,3-benzothiazole is not fully understood. However, it has been suggested that MBT-1 may act as a modulator of various signaling pathways involved in cell growth, differentiation, and survival. Additionally, MBT-1 has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[2-(4-methyl-1-piperidinyl)-2-oxoethyl]thio}-1,3-benzothiazole have been studied extensively. In vitro studies have shown that MBT-1 can inhibit the growth of various cancer cell lines and induce apoptosis. Additionally, MBT-1 has been shown to enhance cognitive function and improve memory in animal models. Furthermore, MBT-1 has been shown to have antioxidant properties, which may protect against oxidative stress and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[2-(4-methyl-1-piperidinyl)-2-oxoethyl]thio}-1,3-benzothiazole in lab experiments include its high purity, stability, and reproducibility. Additionally, MBT-1 has been shown to have low toxicity in animal models, making it a potentially safe compound for use in preclinical studies. However, the limitations of using MBT-1 in lab experiments include its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-{[2-(4-methyl-1-piperidinyl)-2-oxoethyl]thio}-1,3-benzothiazole. One direction is to further investigate the mechanism of action of MBT-1 and its potential as a modulator of signaling pathways involved in cell growth, differentiation, and survival. Another direction is to explore the potential of MBT-1 as a drug candidate for various diseases, including neurodegenerative diseases and cancer. Additionally, future research could focus on improving the solubility and bioavailability of MBT-1 to enhance its efficacy in preclinical studies.
In conclusion, 2-{[2-(4-methyl-1-piperidinyl)-2-oxoethyl]thio}-1,3-benzothiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of MBT-1 have been discussed in this paper. Further research is needed to fully understand the potential of 2-{[2-(4-methyl-1-piperidinyl)-2-oxoethyl]thio}-1,3-benzothiazole and its applications in various fields.

Synthesis Methods

The synthesis of 2-{[2-(4-methyl-1-piperidinyl)-2-oxoethyl]thio}-1,3-benzothiazole is a multistep process that involves the reaction of 2-chloro-1,3-benzothiazole with 4-methylpiperidine-2-one in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-bromoethyl ethanethioate to yield the final product. This synthesis method has been optimized to produce high yields and purity of MBT-1.

Scientific Research Applications

2-{[2-(4-methyl-1-piperidinyl)-2-oxoethyl]thio}-1,3-benzothiazole has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, MBT-1 has been shown to have neuroprotective effects and can enhance cognitive function. In cancer research, MBT-1 has been studied for its anticancer properties and has shown promising results in inhibiting tumor growth. In drug development, MBT-1 has been investigated as a potential drug candidate for various diseases, including Alzheimer's disease, Parkinson's disease, and cancer.